Cas no 58543-91-2 (2-(2,5-dihydroxyphenyl)acetonitrile)

• Product Name: 2-(2,5-dihydroxyphenyl)acetonitrile
• CAS No: 58543-91-2
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 3371680
• PubChem ID: 83350264
• Update Time: 2025-04-21

2-(2,5-dihydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 2,5-DIHYDROXY-
• 2-(2,5-dihydroxyphenyl)acetonitrile
• EN300-1765865
• hydroquinone-acetonitrile
• 58543-91-2

• Inchi： 1S/C8H7NO2/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5,10-11H,3H2
• InChI Key： NJMFJUUCYXMETA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC#N)O

Computed Properties

• Exact Mass: 149.047678466Da
• Monoisotopic Mass: 149.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides